Methyl 5-nitrobenzofuran-2-carboxylate
Cat. No. B1340228
Key on ui cas rn:
104862-11-5
M. Wt: 221.17 g/mol
InChI Key: FMFPOZLVAJOEHS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[CH3:17][OH:18].[CH3:1][O:2][C:3](=[O:4])[c:5]1[o:6][c:7]2[c:8]([cH:9]1)[cH:10][c:11]([N+:14]([O-:15])=[O:16])[cH:12][cH:13]2>>[CH3:1][O:2][C:3](=[O:4])[c:5]1[o:6][c:7]2[c:8]([cH:9]1)[cH:10][c:11]([NH2:14])[cH:12][cH:13]2
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CO
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Name
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Quantity
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Extracted from reaction SMILES
|
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Type
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reactant
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Smiles
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COC(=O)c1cc2cc([N+](=O)[O-])ccc2o1
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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COC(=O)c1cc2cc(N)ccc2o1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
